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Compound of Interest

Compound Name:
7-Chloro-2,8-dimethylquinoline-3-

carboxylic acid

Cat. No.: B1356020 Get Quote

CAS Number: 948290-22-0

This technical guide serves to provide a comprehensive overview of 7-Chloro-2,8-
dimethylquinoline-3-carboxylic acid, consolidating its fundamental properties and presenting

a survey of its role in scientific research. Aimed at researchers, scientists, and professionals in

drug development, this document outlines the available data on this chemical entity. Due to the

limited availability of in-depth experimental data in publicly accessible literature, this guide also

highlights the general context of quinoline-3-carboxylic acids in research.

Core Compound Properties
A summary of the essential physicochemical properties of 7-Chloro-2,8-dimethylquinoline-3-
carboxylic acid is presented below. This information is critical for its handling, formulation, and

application in experimental settings.
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Property Value Source

CAS Number 948290-22-0

Molecular Formula C₁₂H₁₀ClNO₂

Molecular Weight 235.67 g/mol

Canonical SMILES
Cc1nc2c(C)c(Cl)ccc2cc1C(O)=

O

InChI Key (Unavailable in cited sources)

Appearance (Data not available)

Solubility (Data not available)

Melting Point (Data not available)

Boiling Point (Data not available)

Synthesis and Experimental Protocols
A thorough search of scientific databases and literature did not yield specific, detailed

experimental protocols for the synthesis of 7-Chloro-2,8-dimethylquinoline-3-carboxylic
acid.

General Synthetic Strategy for Quinoline-3-Carboxylic Acids:

The synthesis of quinoline derivatives often involves well-established methodologies such as

the Gould-Jacobs reaction, Conrad-Limpach synthesis, or Doebner-von Miller reaction. A

plausible synthetic workflow for analogous structures is depicted below. This diagram

represents a generalized approach and has not been experimentally verified for the specific

target compound.
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Caption: Generalized workflow for the synthesis of quinoline-3-carboxylic acid derivatives.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity, mechanism of action, or associated signaling pathways for 7-Chloro-2,8-
dimethylquinoline-3-carboxylic acid.
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The quinoline-3-carboxylic acid scaffold is a recognized pharmacophore present in numerous

compounds with a wide range of biological activities. These activities include, but are not

limited to, antibacterial, antiviral, anticancer, and anti-inflammatory effects. The functionalization

of the quinoline ring at various positions can significantly modulate the pharmacological profile

of the resulting derivatives. The logical relationship for the investigation of such compounds is

outlined in the following diagram.
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[https://www.benchchem.com/product/b1356020#7-chloro-2-8-dimethylquinoline-3-
carboxylic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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